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Compound of Interest

Compound Name:
1-Hydrazino-3-(methylthio)propan-

2-ol

Cat. No.: B079740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Hydrazino-3-(methylthio)propan-2-ol, a key intermediate in the synthesis of the

antimicrobial agent Nifuratel, is a molecule of significant interest in pharmaceutical

development.[1][2] Understanding its solubility in various organic solvents is crucial for

optimizing reaction conditions, purification processes, and formulation development. This

technical guide provides a comprehensive overview of the known physicochemical properties

of 1-Hydrazino-3-(methylthio)propan-2-ol and offers a predictive analysis of its solubility

based on these characteristics. Furthermore, this guide outlines a detailed experimental

protocol for the precise determination of its solubility in a range of organic solvents.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Hydrazino-3-(methylthio)propan-2-ol
(CAS No. 14359-97-8) is presented in Table 1.[3][4][5] These properties form the basis for

predicting the solubility behavior of the compound.

Table 1: Physicochemical Properties of 1-Hydrazino-3-(methylthio)propan-2-ol
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Property Value Source

Molecular Formula C4H12N2OS [3][5]

Molecular Weight 136.22 g/mol [4][5]

Boiling Point 339.127 °C at 760 mmHg [3]

Density 1.146 g/cm³ [3]

LogP 0.26480 [3]

XLogP3 -0.9 [3][6]

Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor

Count
4 [3]

Polar Surface Area (PSA) 83.58 Å² [3]

Predicted Solubility in Organic Solvents
While specific quantitative solubility data for 1-Hydrazino-3-(methylthio)propan-2-ol in
various organic solvents is not readily available in the public domain, a qualitative prediction

can be made based on its molecular structure and physicochemical properties.

The molecule possesses both polar and non-polar characteristics. The hydroxyl (-OH) and

hydrazino (-NHNH2) groups are polar and capable of hydrogen bonding, suggesting potential

solubility in polar solvents. The methylthio (-SCH3) and propane backbone contribute to its

non-polar character.

Polar Protic Solvents (e.g., water, methanol, ethanol): The presence of three hydrogen bond

donors and four acceptors, along with a high polar surface area, suggests that 1-Hydrazino-
3-(methylthio)propan-2-ol is likely to be soluble in polar protic solvents. The hydroxyl and

hydrazino groups can readily interact with the solvent molecules through hydrogen bonding.

Polar Aprotic Solvents (e.g., DMSO, DMF, acetonitrile): Good solubility is also expected in

polar aprotic solvents. These solvents can act as hydrogen bond acceptors, interacting with

the hydroxyl and hydrazino groups of the solute.
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Non-Polar Solvents (e.g., hexane, toluene): The LogP value of 0.26480 and an XLogP3 of

-0.9 indicate a relatively low lipophilicity.[3][6] This suggests that the solubility in non-polar

solvents is likely to be limited. The polar functional groups will have unfavorable interactions

with non-polar solvent molecules.

Experimental Protocol for Solubility Determination
To obtain precise quantitative solubility data, a standardized experimental protocol should be

followed. The isothermal shake-flask method is a widely accepted technique for determining

the solubility of a solid in a liquid.

4.1. Materials and Equipment

1-Hydrazino-3-(methylthio)propan-2-ol (purity > 98%)

Selected organic solvents (analytical grade)

Analytical balance

Vials with screw caps

Constant temperature shaker bath or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

4.2. Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of

solubility.
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Prepare Supersaturated Solution
(Add excess solute to solvent)

Equilibrate at Constant Temperature
(e.g., 24-72 hours with shaking)

Phase Separation
(Allow to settle or centrifuge)

Sample the Supernatant

Filter the Sample
(e.g., 0.45 µm syringe filter)

Dilute the Sample

Analyze by HPLC

Quantify Concentration
(Using a calibration curve)

Report Solubility
(e.g., in mg/mL or mol/L)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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